Cas no 62482-24-0 (1,3,4-Oxadiazol-2(3H)-one, 5-methoxy-3-(2-methylphenyl)-)

• Product name: 1,3,4-Oxadiazol-2(3H)-one, 5-methoxy-3-(2-methylphenyl)-
• CAS No: 62482-24-0
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198
• CID: 443304
• PubChem ID: 71385992

1,3,4-Oxadiazol-2(3H)-one, 5-methoxy-3-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazol-2(3H)-one, 5-methoxy-3-(2-methylphenyl)-
• 5-methoxy-3-(2-methylphenyl)-1,3,4-oxadiazol-2-one
• DTXSID50808199
• 5-Methoxy-3-(o-tolyl)-1,3,4-oxadiazol-2(3H)-one
• 5-Methoxy-3-(2-methylphenyl)-1,3,4-oxadiazol-2(3H)-one
• 62482-24-0

• Inchi： InChI=1S/C10H10N2O3/c1-7-5-3-4-6-8(7)12-10(13)15-9(11-12)14-2/h3-6H,1-2H3
• InChI Key： QTOMBBUTAJGCOD-UHFFFAOYSA-N
• SMILES： CC1=CC=CC=C1N2C(=O)OC(=N2)OC

Computed Properties

• Exact Mass: 206.0692
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.1Ų
• XLogP3: 2.3

Experimental Properties

• PSA: 51.13